Cas no 58688-54-3 (8,11,14-Eicosatrien-5-ynoicacid, (Z,Z,Z)- (9CI))

• Product Name: 8,11,14-Eicosatrien-5-ynoicacid, (Z,Z,Z)- (9CI)
• CAS No: 58688-54-3
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 370288
• PubChem ID: 24893642
• Update Time: 2025-11-02

8,11,14-Eicosatrien-5-ynoicacid, (Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8,11,14-Eicosatrien-5-ynoicacid, (Z,Z,Z)- (9CI)
• 5,6-dehydro Arachidonic Acid
• 5,6-dehydro AA
• cis-8,11,14-Eicosatrien-5-ynoic acid
• 5,6-dehydroarachidonic acid
• CHEBI:189012
• 8(Z),11(Z),14(Z)-eicosatrien-5-ynoic acid
• Eicosa-8,11,14-trien-5-ynoic acid
• AKOS040756213
• SR-01000946980-1
• (8Z,11Z,14Z)-icosa-8,11,14-trien-5-ynoic acid
• starbld0016500
• 8Z,1Z1,14Z-Eicosatrien-5-ynoic acid
• 58688-54-3
• SR-01000946980
• LMFA01030695
• GIOQWSLKUVKKAO-QNEBEIHSSA-N
• 8,11,14-Eicosatrien-5-ynoic acid (Z,Z,Z)-
• 8Z,11Z,14Z-Eicosatrien-5-ynoic acid
• MFCD00065715
• Eicosa-cis-8,11,14-trien-5-ynoic acid
• PD020621
• CS-0142381
• G91550
• HY-131895

• MDL： MFCD00065715
• Inchi： 1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-
• InChI Key： GIOQWSLKUVKKAO-QNEBEIHSSA-N
• SMILES： OC(CCCC#CC/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 302.22500
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:62.6°F
  Degrees Celsius:17°C
  
• PSA: 37.30000
• LogP: 5.66390

8,11,14-Eicosatrien-5-ynoicacid, (Z,Z,Z)- (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11
• Safety Instruction： S16
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R; R11; R16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 8,11,14-Eicosatrien-5-ynoicacid, (Z,Z,Z)- (9CI)

Comprehensive Overview of 8,11,14-Eicosatrien-5-ynoic acid, (Z,Z,Z)- (9CI) (CAS No. 58688-54-3)

8,11,14-Eicosatrien-5-ynoic acid, (Z,Z,Z)- (9CI) is a specialized fatty acid derivative with significant interest in biochemical and pharmaceutical research. This compound, identified by its CAS number 58688-54-3, belongs to the family of polyunsaturated fatty acids (PUFAs), which are widely studied for their roles in cellular signaling and metabolic pathways. The unique structure of this molecule, featuring a triple bond at the 5-position and three cis-double bonds at the 8, 11, and 14 positions, makes it a valuable subject for researchers exploring lipid metabolism and inflammation modulation.

The compound's systematic name, 8,11,14-Eicosatrien-5-ynoic acid, (Z,Z,Z)- (9CI), reflects its precise chemical configuration, which is crucial for its biological activity. Researchers often investigate its potential as a precursor for bioactive lipid mediators, such as eicosanoids, which play pivotal roles in immune responses and inflammation. Given the growing interest in natural anti-inflammatory agents, this compound has garnered attention for its possible therapeutic applications, aligning with current trends in nutraceutical and pharmaceutical development.

In the context of lipidomics and metabolomics, 8,11,14-Eicosatrien-5-ynoic acid, (Z,Z,Z)- (9CI) serves as a model compound for studying the enzymatic pathways involved in fatty acid elongation and desaturation. Its structural features make it a candidate for probing the specificity of enzymes like desaturases and elongases, which are targets for metabolic engineering in biotechnology. This aligns with the increasing demand for sustainable production of high-value lipids, a hot topic in industrial biotechnology and green chemistry.

From a commercial perspective, CAS 58688-54-3 is primarily utilized in research settings, particularly in studies focusing on lipid signaling and membrane biology. Its applications extend to the development of novel biomarkers for metabolic disorders, a field that has seen exponential growth due to advancements in mass spectrometry and bioinformatics. The compound's relevance in precision medicine and personalized nutrition further enhances its market potential, as these areas are heavily emphasized in contemporary healthcare strategies.

One of the most frequently searched questions related to 8,11,14-Eicosatrien-5-ynoic acid, (Z,Z,Z)- (9CI) revolves around its synthetic pathways and natural sources. While this compound is not abundantly found in nature, it can be synthesized through organic chemistry techniques, including alkyne metathesis and selective hydrogenation. Researchers are also exploring microbial production using engineered strains of yeast or bacteria, a method that aligns with the global push toward sustainable biosynthesis.

The safety and regulatory status of 58688-54-3 are also common topics of inquiry. As a research chemical, it is typically handled under controlled laboratory conditions. While it is not classified as a hazardous substance, proper storage and handling protocols are recommended to ensure stability and prevent degradation. This is particularly important for researchers aiming to maintain the compound's integrity for high-precision experiments.

In summary, 8,11,14-Eicosatrien-5-ynoic acid, (Z,Z,Z)- (9CI) (CAS No. 58688-54-3) is a compound of significant scientific and commercial interest. Its unique structural properties and potential applications in lipid research, drug development, and biotechnology make it a focal point for ongoing studies. As the scientific community continues to explore the multifaceted roles of fatty acids in health and disease, this compound is poised to remain a valuable tool for innovation and discovery.